2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H21Cl2N3O3S/c1-16-5-8-19(9-6-16)31(29,30)27(14-17-7-10-20(23)21(24)12-17)15-22(28)26-13-18-4-2-3-11-25-18/h2-12H,13-15H2,1H3,(H,26,28)
• InChI Key: GWMUXDCDUUEWNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC(=C(C=C2)Cl)Cl)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C22H21Cl2N3O3S
• Molecular Weight: 478.4 g/mol

Description

2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide is a complex organic compound that features a sulfonamide group, a pyridine ring, and dichlorophenyl and methylphenyl substituents

Preparation Methods

The synthesis of 2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the sulfonamide group: This can be achieved by reacting a sulfonyl chloride with an amine under basic conditions.

Introduction of the dichlorophenyl and methylphenyl groups: These groups can be introduced through a series of substitution reactions, often involving halogenated precursors and appropriate nucleophiles.

Attachment of the pyridine ring: This step may involve a coupling reaction, such as a Suzuki-Miyaura coupling, to link the pyridine ring to the rest of the molecule.

Industrial production methods for this compound would likely involve optimization of these steps to maximize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove certain functional groups or alter the oxidation state of the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents for these reactions include halogenated compounds and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide has several scientific research applications:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a biochemical probe or as a lead compound for drug development.

Medicine: The compound could be investigated for its potential therapeutic effects, particularly in areas such as anti-inflammatory or anticancer research.

Industry: It may be used in the development of new materials with specific properties, such as improved stability or reactivity.

Mechanism of Action

The mechanism of action of 2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and targets would depend on the specific application and context of use.

Comparison with Similar Compounds

2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide can be compared with other sulfonamide-containing compounds, such as:

Sulfanilamide: A simpler sulfonamide with antibacterial properties.

Celecoxib: A sulfonamide-based drug used as a COX-2 inhibitor for pain and inflammation.

Sulfamethoxazole: Another antibacterial sulfonamide used in combination with trimethoprim.

The uniqueness of 2-[(3,4-dichlorophenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(pyridin-2-ylmethyl)acetamide lies in its specific combination of functional groups and substituents, which confer distinct chemical and biological properties.